2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide

• IUPAC Name: 2-amino-4-(4-methylphenyl)thiophene-3-carboxamide
• InChI: InChI=1S/C12H12N2OS/c1-7-2-4-8(5-3-7)9-6-16-12(14)10(9)11(13)15/h2-6H,14H2,1H3,(H2,13,15)
• InChI Key: RIUTZZDIMOSAOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=C2C(=O)N)N
• Molecular Formula: C12H12N2OS
• Molecular Weight: 232.30 g/mol

Description

2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide is a chemical compound with the molecular formula C12H12N2OS. It has a molecular weight of 232.31. The compound is also known as 2-Amino-4-methylthiophene-3-carboxylic Acid Ethyl Ester.

Synthesis Analysis

The synthesis of 2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide and related compounds often involves the use of 3-amino-4-cyano-2-thiophenecarboxamides as versatile synthons. For example, heating thiophene-2-carboxamides in formic acid can afford thieno[3,2-d]pyrimidin-4-ones.

Molecular Structure Analysis

The InChI code for 2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide is 1S/C12H12N2OS/c1-7-2-4-8(5-3-7)9-6-16-12(14)10(9)11(13)15/h2-6H,14H2,1H3,(H2,13,15).

Chemical Reactions Analysis

In one study, 3-amino-4-cyano-2-thiophenecarboxamides were used as synthons for the preparation of thieno[3,2-d]pyrimidine-7-carbonitriles and thieno[3,4-b]pyridine-7-carboxamides. The reaction involved heating thiophene-2-carboxamides in formic acid.

Scientific Research Applications

Antibacterial and Antifungal Activities

• Thiophene-3-carboxamide derivatives have demonstrated significant antibacterial and antifungal properties. This was observed in two biologically active derivatives which showed no significant intermolecular interactions but had an intramolecular N-H.N hydrogen bond, forming a pseudo-six-membered ring, thus stabilizing the molecular conformation and limiting flexibility (Vasu, K. Nirmala, A. R. Choudhury, S. Mohan, J. Saravanan, T. Narasimhamurthy, 2003).

Antinociceptive Activity

• Compounds synthesized from 2-{[5-Aryl-2-oxofuran-3(2H)-ylidene]amino}thiophene-3-carboxylic acid derivatives, which include the 2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide, showed potential antinociceptive activity. This finding is significant in the field of pain management (S. Shipilovskikh, V. Y. Vaganov, R. Makhmudov, A. Rubtsov, 2020).

Antimicrobial Activity

• The antimicrobial activity of certain Schiff bases of 2-Amino-4-(4-Acetamido Phenyl)thiophene-3-carboxamide has been documented. This suggests its application in developing new antibiotic agents (M. Arora, J. Saravanan, S. Mohan, S. Bhattacharjee, 2012).

Gewald Reaction Applications

• A facile four-component Gewald reaction was studied for the synthesis of 2-amino-3-carboxamide derivatives of thiophene. This highlights the chemical versatility and potential applications in synthetic chemistry (M. S. Abaee, Somaye Cheraghi, 2013).

Antiarrhythmic, Serotonin Antagonist, and Antianxiety Activities

• Novel substituted thiophene derivatives synthesized from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide showed promising antiarrhythmic, serotonin antagonist, and antianxiety activities, indicating its potential in the development of new treatments for various neurological and cardiovascular disorders (A. Amr, M. Sherif, M. Assy, M. Al-Omar, Islam Ragab, 2010).

Crystal Structure Analysis

• The crystal and molecular structure of similar compounds has been investigated to understand their molecular geometry and intermolecular interactions. This is crucial for drug design and understanding how these compounds can be manipulated for specific biological activities (D. Dey, V. Prakash, Vasu, J. Saravanan, D. Chopra, 2012).

Synthesis of Biologically Active Compounds

• Utilizing 2-Aminothiophene-3-carboxamide in the synthesis of biologically active, fused heterocyclic derivatives has been explored. This underlines its role in creating new compounds with potential pharmaceutical applications (W. Wardakhan, G. Elmegeed, F. M. Manhi, 2005).

Mechanism of Action

Biochemical Pathways

Thiophene derivatives have been reported to exhibit a variety of pharmacological properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .